Cas no 67448-98-0 (2-Nonanone, 1-nitro-)

• Product Name: 2-Nonanone, 1-nitro-
• CAS No: 67448-98-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 394809
• PubChem ID: 13130341
• Update Time: 2025-04-19

2-Nonanone, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone, 1-nitro-
• 1-nitrononan-2-one
• 67448-98-0
• SCHEMBL11602471
• DTXSID00520672

• Inchi： 1S/C9H17NO3/c1-2-3-4-5-6-7-9(11)8-10(12)13/h2-8H2,1H3
• InChI Key： HMIIMOBYXGFRRJ-UHFFFAOYSA-N
• SMILES： O=C(C[N+](=O)[O-])CCCCCCC

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21